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Compound of Interest

Compound Name: Boc-asp(ome)-oh.dcha

Cat. No.: B15196786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-L-aspartic acid β-methyl ester dicyclohexylammonium salt, commonly

referred to as Boc-Asp(OMe)-OH DCHA, is a widely utilized protected amino acid derivative in

peptide synthesis and other areas of organic chemistry. Its purity, solubility, and stability are

critical parameters that can significantly impact the success of synthetic protocols and the

quality of the final product. This technical guide provides an in-depth overview of the solubility

and stability considerations for Boc-Asp(OMe)-OH DCHA, including general experimental

protocols for their determination.

Disclaimer: Publicly available quantitative solubility and stability data for Boc-Asp(OMe)-OH

DCHA is limited. The information and protocols provided herein are based on general principles

for protected amino acids and are intended to serve as a guide for researchers to generate

their own specific data.
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Property Value

Chemical Formula C₁₀H₁₇NO₆ · C₁₂H₂₃N

Molecular Weight 444.58 g/mol

CAS Number 59768-74-0

Appearance White to off-white solid

Purity Typically >98% (HPLC)

Solubility Profile
The dicyclohexylammonium (DCHA) salt form of Boc-protected amino acids is often employed

to improve their crystalline nature and handling characteristics. However, specific quantitative

solubility data for Boc-Asp(OMe)-OH DCHA in common laboratory solvents is not readily

available in published literature.

One manufacturer reports the solubility of the related free acid, Boc-Asp(OMe)-OH, in Dimethyl

Sulfoxide (DMSO) to be 200 mg/mL[1]. This suggests that the DCHA salt is also likely to be

highly soluble in DMSO. For other solvents, solubility testing is recommended. General

observations suggest that Boc-protected amino acids exhibit good solubility in many organic

solvents.

Table 1: Illustrative Solubility Data Table for Boc-Asp(OMe)-OH DCHA
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Solvent
Temperature
(°C)

Solubility
(mg/mL)

Molar
Solubility
(mol/L)

Observations

Dimethyl

Sulfoxide

(DMSO)

25
Data to be

determined

Data to be

determined

Likely high

solubility

N,N-

Dimethylformami

de (DMF)

25
Data to be

determined

Data to be

determined

Methanol

(MeOH)
25

Data to be

determined

Data to be

determined

Ethanol (EtOH) 25
Data to be

determined

Data to be

determined

Dichloromethane

(DCM)
25

Data to be

determined

Data to be

determined

Acetonitrile

(ACN)
25

Data to be

determined

Data to be

determined

Water 25
Data to be

determined

Data to be

determined

Expected to be

low

Phosphate-

Buffered Saline

(PBS, pH 7.4)

25
Data to be

determined

Data to be

determined

To enhance solubility, warming the mixture to 37°C and using an ultrasonic bath may be

effective, as suggested by some suppliers.[2][3]

Experimental Protocol: Determination of Equilibrium
Solubility
This protocol outlines a general method for determining the equilibrium solubility of Boc-

Asp(OMe)-OH DCHA in various solvents.
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Materials:

Boc-Asp(OMe)-OH DCHA

Selected solvents (e.g., DMSO, DMF, MeOH, Water)

Vials with screw caps

Analytical balance

Vortex mixer

Thermostatic shaker/incubator

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Procedure:

Add an excess amount of Boc-Asp(OMe)-OH DCHA to a known volume of the selected

solvent in a vial. The solid should be in excess to ensure a saturated solution.

Tightly cap the vials and place them in a thermostatic shaker set to the desired temperature

(e.g., 25°C).

Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

Centrifuge the vials at a high speed to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant and filter it through a 0.22 µm syringe

filter to remove any remaining solid particles.
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Dilute the filtered solution with a suitable solvent to a concentration within the linear range of

the analytical method.

Quantify the concentration of Boc-Asp(OMe)-OH DCHA in the diluted sample using a

validated HPLC method.

Calculate the original solubility in mg/mL or mol/L.
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Workflow for Solubility Determination

Sample Preparation

Phase Separation

Quantification

Add excess Boc-Asp(OMe)-OH DCHA to solvent

Equilibrate at constant temperature (e.g., 24h @ 25°C)

Centrifuge to pellet solid

Filter supernatant (0.22 µm)

Dilute filtered sample

Analyze by HPLC

Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the equilibrium solubility of Boc-Asp(OMe)-OH

DCHA.
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Stability Profile
The stability of Boc-Asp(OMe)-OH DCHA is a critical factor for its storage and handling. As a

Boc-protected amino acid, it is generally stable under neutral and basic conditions but is

susceptible to degradation under acidic conditions, which cleave the Boc protecting group.

Storage Recommendations:

Long-term: For extended periods, storage at -20°C or -80°C is recommended to minimize

degradation.[3] Stock solutions should also be stored at these temperatures.

Short-term: For routine laboratory use, storage at 2-8°C is acceptable for shorter durations.

pH Stability
The primary pathway of degradation for Boc-Asp(OMe)-OH DCHA is the acid-catalyzed

hydrolysis of the tert-butoxycarbonyl (Boc) protecting group. This reaction is typically rapid in

strongly acidic solutions (e.g., trifluoroacetic acid) but can also occur at a slower rate in

moderately acidic aqueous environments. The ester linkage of the methyl aspartate is also

susceptible to hydrolysis, particularly under basic conditions, although the Boc group itself is

generally stable to base.

Table 2: Illustrative pH Stability Data Table for Boc-Asp(OMe)-OH DCHA in Aqueous Solution

pH Buffer System
Temperature
(°C)

Half-life (t₁/₂)
Degradation
Products

2 HCl/KCl 25
Data to be

determined

H-Asp(OMe)-OH,

t-BuOH, CO₂

4 Acetate 25
Data to be

determined

7.4 Phosphate 25
Data to be

determined

9 Borate 25
Data to be

determined
Boc-Asp-OH
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Experimental Protocol: pH-Rate Profile Determination
This protocol describes a general method for evaluating the stability of Boc-Asp(OMe)-OH

DCHA at different pH values.

Materials:

Boc-Asp(OMe)-OH DCHA

A series of buffers covering the desired pH range (e.g., pH 2, 4, 7.4, 9)

Constant temperature incubator/water bath

HPLC system with a stability-indicating method

pH meter

Procedure:

Prepare stock solutions of Boc-Asp(OMe)-OH DCHA in a suitable organic solvent (e.g.,

acetonitrile) and dilute them into the respective aqueous buffer solutions to a final known

concentration. The final concentration of the organic solvent should be kept low (e.g., <5%)

to minimize its effect on the reaction kinetics.

Incubate the solutions at a constant temperature (e.g., 25°C or an elevated temperature to

accelerate degradation).

At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each

solution.

Immediately quench any further degradation by neutralizing the sample or diluting it in the

mobile phase.

Analyze the samples by a validated stability-indicating HPLC method that can separate the

intact Boc-Asp(OMe)-OH DCHA from its potential degradation products.

Plot the concentration of the remaining Boc-Asp(OMe)-OH DCHA versus time for each pH.
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Determine the degradation rate constant (k) and the half-life (t₁/₂) at each pH.

Logical Flow for pH Stability Assessment

Experimental Setup

Time-course Sampling

Data Analysis

Prepare solutions in buffers of varying pH

Incubate at constant temperature

Withdraw aliquots at defined time points

Quench degradation reaction

Analyze by stability-indicating HPLC

Plot concentration vs. time

Determine degradation kinetics (k, t₁/₂)
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Caption: Logical workflow for assessing the pH stability of Boc-Asp(OMe)-OH DCHA.

Conclusion
While specific quantitative data for the solubility and stability of Boc-Asp(OMe)-OH DCHA is not

extensively documented in public sources, this guide provides the necessary framework for

researchers to determine these critical parameters. Adherence to systematic experimental

protocols will ensure the generation of reliable data, which is essential for the successful

application of this important reagent in research and development. The general stability profile

indicates that the compound should be handled under neutral or basic conditions and stored at

low temperatures to ensure its integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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